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Chemical Profile of 1,12-Dodecanediamine

The table below summarizes the core identification and physicochemical data for 1,12-Dodecanediamine.

Property Specification

CAS RN 2783-17-7 [1] [2]

Molecular Formula C₁₂H₂₈N₂ [1] [2]

Molecular Weight 200.36 g/mol [1] [2]

Purity >98.0% [1]

Physical Appearance White to almost white powder to lump [1]

Melting Point 70 °C [1]

Boiling Point 145 °C / 2 mmHg [1]

Solubility Soluble in Ethanol [1]

Storage Room temp. (cool/dark place <15°C), under inert gas, air-sensitive [1]
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Applications and Experimental Use

1,12-Dodecanediamine serves as a versatile building block in industrial and research contexts. The

following diagram illustrates its primary applications and relationships:
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Industrial and Materials Science Applications

Polymer Production: It is a key precursor in producing nylon and other high-performance polymers,

with the global market driven by demand from automotive and textile industries [3].
Mineral Flotation: Recent research identifies it as an effective component in a combined

cationic/anionic collector system with sodium oleate (NaOL) for separating the lithium-bearing mineral
spodumene from feldspar [4].

Materials Synthesis: It acts as both a nitrogen source and a structure-directing template in
synthesizing N-doped dual-phase titanate/anatase photocatalysts, which show high activity for

degrading organic pollutants under visible light [5].

Biological Activity and Experimental Protocol

1,12-Dodecanediamine (referred to as 1,12-DD) is identified as a reversible blocker of Maxi calcium-

activated potassium (BK) channels [2]. It reduces the single-channel current amplitude, mean channel open
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time, and channel open probability, making it a promising compound for researching cell electrical signal

transduction mechanisms [2].

However, the search results I obtained do not contain a detailed step-by-step experimental protocol for this

specific biological application. The information presented is a summary of the biological finding.

Detailed Experimental Protocols from Search Results

The following are methodologies for non-biological applications of 1,12-Dodecanediamine as detailed in

the search results.

Protocol 1: As a Collector in Spodumene Flotation [4]

Objective: Efficient flotation separation of spodumene from feldspar.

Materials: High-purity spodumene and feldspar samples, Sodium Oleate (NaOL), 1,12-
Dodecanediamine (DA122).

Procedure:
Sample Preparation: Crush, grind, and screen mineral samples to a size of -0.105 to +0.038

mm.
Flotation: Conduct micro-flotation experiments in an XFG-type flotation machine.

Conditioning: Agitate the mineral suspension for 1 minute.
Collector Addition: Add the combined collector (NaOL/DA122 at a 12:1 molar ratio) and

condition for 3 minutes.
Froth Collection: Carry out flotation for 4 minutes.

Analysis: Weigh the collected froth products to calculate recovery.
Optimal Conditions:

NaOL/DA122 Molar Ratio: 12:1
pH: 8

Collector Concentration: 0.3 mmol/L
Key Findings: Under these conditions, spodumene recovery reached 82.16%, a significant

improvement over traditional collector systems.

Protocol 2: As a Template and Nitrogen Source for
Photocatalysts [5]
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Objective: Synthesize N-doped dual-phase titanate/anatase with visible-light photocatalytic activity.

Materials: Titanium tetrabutoxide (TBOT), 1,12-Dodecanediamine (DADD), Acetic acid (HAc),
Ethanol, Sodium hydroxide (NaOH), Deionized water.

Procedure:
Precursor Mix: Add 10 mL of TBOT to a solution of DADD in 30 mL of EtOH and 10 mL of HAc.

Stir for 30 minutes.
Hydrothermal Treatment: Transfer the mixture to a Teflon-lined autoclave. Maintain at 180°C
for 24 hours.
Washing & Drying: Filter the resulting white precipitate and wash thoroughly with deionized

water and ethanol. Dry at 80°C.
Calcination: Heat the product at 500°C for 2 hours to obtain the final crystalline material.

Key Findings: The resulting material showed a 96.7% photodegradation efficiency of Methylene Blue
(MB) under visible light in 180 minutes, attributed to high crystallinity, large surface area (99.8 m²/g),

and effective N-doping [5].

Safety and Handling

1,12-Dodecanediamine requires careful handling as it is classified as hazardous [1].

Hazards: Toxic if inhaled, harmful if swallowed, causes skin and serious eye irritation, may cause

allergic skin reaction, and is very toxic to aquatic life [1].
Precautions: Use in a well-ventilated area, wear protective gloves/eye protection, avoid breathing

dust, and do not eat or drink when handling. Contaminated work clothing must not be allowed out of
the workplace [1].

Storage: Recommended to be stored in a cool, dark place below 15°C, under an inert gas, and in a
tightly closed container as it is air-sensitive [1].

Key Takeaways

Melting Point: The confirmed melting point for 1,12-Dodecanediamine is 70°C [1].

Versatile Bifunctional Molecule: Its structure with two amine terminal groups makes it valuable in
polymer production, materials science, and mineral processing.

Emerging Biological Role: It shows promise as a research tool in neurobiology and cell physiology
as a BK channel blocker, though detailed biological protocols require consultation of specialized

literature.
Industrial Relevance: Its applications in high-growth sectors like electric vehicle batteries (via

spodumene flotation) and sustainable materials ensure its continued technical and commercial
importance [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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